Cas no 98824-26-1 (β-Calcitonin gene-related peptide)

• Product Name: β-Calcitonin gene-related peptide
• CAS No: 98824-26-1
• MF: C₁₆₂H₂₆₇N₅₁O₄₈S₃
• MDL: MFCD00130617
• CID: 805827
• Update Time: 2025-05-20

β-Calcitonin gene-related peptide Chemical and Physical Properties

Names and Identifiers

• b-Calcitonin gene-related peptide
• ASP-MET-ALA-LYS-ASP-LEU-GLU-THR-ASN-HIS-HIS-PRO-TYR-PHE-GLY-ASN: DMAKDLETNHHPYFGN
• BETA-CALCITONIN GENE RELATED PEPTIDE
• β-Calcitonin Gene Related Peptide human
• beta-Calcitonin gene-related peptide
• ALA-CYS-ASN-THR-ALA-THR-CYS-VAL-THR-HIS-ARG-LEU-ALA-GLY-LEU-LEU-SER-ARG-SER-GLY-GLY-MET-VAL-LYS-SER-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• CALCITONIN GENE RELATED PEPTIDE HUMAN
• CALCITONIN GENE RELATED PEPTIDE
• CALCITONIN GENE-RELATED PEPTIDE-II, HUMAN
• BETA-CALCITONIN GENE RELATED PEPTIDE HUMAN
• BETA-CGRP, HUMAN
• CGRP-II (HUMAN)
• β-Calcitonin gene-related peptide

• MDL： MFCD00130617
• InChI Key： No data available

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in 5% acetic acid.
• Vapor Pressure: No data available

β-Calcitonin gene-related peptide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at -20°C.

Additional information on β-Calcitonin gene-related peptide

β-Calcitonin Gene-Related Peptide (β-CGRP): A Comprehensive Overview

β-Calcitonin Gene-Related Peptide (β-CGRP), identified by the CAS Registry Number 98824-26-1, is a neuropeptide that has garnered significant attention in the fields of neuroscience and pharmacology. This peptide is a member of the calcitonin gene-related peptide (CGRP) family, which also includes α-CGRP and γ-CGRP. β-CGRP is primarily expressed in sensory neurons and plays a pivotal role in modulating pain transmission, inflammation, and vascular function. Recent advancements in research have shed light on its intricate biological functions and therapeutic potential, making it a focal point for drug development.

The discovery of β-CGRP was a milestone in understanding the molecular basis of pain signaling. Structurally, β-CGRP consists of 37 amino acids, with a unique C-terminal region that distinguishes it from other CGRP isoforms. This structural uniqueness contributes to its selective binding to the CGRP receptor complex, which comprises the calcitonin receptor-like receptor (CLR) and the receptor activity-modifying protein 1 (RAMP1). The interaction between β-CGRP and its receptor triggers intracellular signaling pathways that regulate neuronal excitability and inflammatory responses.

Recent studies have highlighted the role of β-CGRP in chronic pain conditions such as migraine, arthritis, and neuropathic pain. For instance, elevated levels of β-CGRP have been observed in patients suffering from chronic migraines, suggesting its involvement in the pathophysiology of this debilitating condition. Preclinical models have demonstrated that targeting β-CGRP or its receptor can effectively alleviate pain symptoms, paving the way for novel therapeutic interventions.

In addition to its role in pain modulation, β-CGRP has been implicated in regulating vascular tone and inflammation. It acts as a potent vasodilator, which is crucial for maintaining cerebral blood flow during physiological stress. However, excessive release of β-CGRP can lead to pathological conditions such as hypertension and endothelial dysfunction. Understanding these dual roles is essential for developing therapies that can modulate β-CGRP activity without causing adverse effects.

The therapeutic potential of β-CGRP is further underscored by its anti-inflammatory properties. Studies have shown that β-CGRP inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. Moreover, emerging research suggests that β-CGRP may also play a role in neuroprotection, offering potential benefits for neurodegenerative diseases such as Alzheimer's disease.

Despite its numerous therapeutic applications, the use of β-CGRP as a drug candidate presents challenges. One major concern is its short half-life due to rapid degradation by peptidases. To overcome this limitation, researchers are exploring alternative strategies such as peptide stabilization techniques and delivery systems that enhance bioavailability. Additionally, the development of small molecule agonists or antagonists targeting the CGRP receptor is an active area of investigation.

In conclusion, β-Calcitonin Gene-Related Peptide (β-CGRP) represents a multifaceted neuropeptide with significant implications for both basic research and clinical applications. Its role in pain modulation, inflammation, and vascular function highlights its importance as a target for drug development. As our understanding of β-CGRP continues to evolve, it holds immense promise for advancing treatments for a wide range of neurological and inflammatory disorders.